Cas no 141794-40-3 (8-bromo-7-(2-methoxyethyl)-1,3-dimethylpurine-2,6-dione)

• Product Name: 8-bromo-7-(2-methoxyethyl)-1,3-dimethylpurine-2,6-dione
• CAS No: 141794-40-3
• MDL: MFCD02227458
• CID: 4595939
• Update Time: 2025-06-11

8-bromo-7-(2-methoxyethyl)-1,3-dimethylpurine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-bromo-7-(2-methoxyethyl)-1,3-dimethylpurine-2,6-dione

• MDL： MFCD02227458

Additional information on 8-bromo-7-(2-methoxyethyl)-1,3-dimethylpurine-2,6-dione

Professional Introduction to Compound with CAS No. 141794-40-3 and Product Name: 8-bromo-7-(2-methoxyethyl)-1,3-dimethylpurine-2,6-dione

The compound with the CAS number 141794-40-3 and the product name 8-bromo-7-(2-methoxyethyl)-1,3-dimethylpurine-2,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the purine derivatives, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly the presence of a bromine substituent at the 8-position and an ethoxy group at the 7-position, contribute to its unique chemical properties and biological functions.

Recent research in the field of medicinal chemistry has highlighted the importance of purine derivatives in the development of novel therapeutic agents. Purines are fundamental components of nucleic acids and play a crucial role in various cellular processes. The modification of purine scaffolds has led to the discovery of compounds with significant pharmacological effects, including antiviral, anticancer, and anti-inflammatory activities. The compound in question, 8-bromo-7-(2-methoxyethyl)-1,3-dimethylpurine-2,6-dione, has been studied for its potential applications in these areas.

The bromine substituent at the 8-position of the purine ring is a key feature that influences the reactivity and biological activity of the compound. Brominated purines have been extensively explored for their ability to interact with biological targets such as enzymes and receptors. This substitution pattern can enhance binding affinity and selectivity, making these compounds valuable candidates for drug development. Additionally, the presence of a methoxyethyl group at the 7-position introduces a hydrophobic moiety that can affect solubility and metabolic stability.

In vitro studies have demonstrated that 8-bromo-7-(2-methoxyethyl)-1,3-dimethylpurine-2,6-dione exhibits promising biological activity. Specifically, it has shown inhibitory effects on certain enzymes involved in cancer cell proliferation and survival. The compound's ability to disrupt key signaling pathways has made it an attractive candidate for further investigation in oncology research. Furthermore, its structural similarity to known antiviral agents suggests potential applications in combating viral infections.

The synthesis of 8-bromo-7-(2-methoxyethyl)-1,3-dimethylpurine-2,6-dione involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom typically involves halogenation reactions using appropriate reagents such as N-bromosuccinimide (NBS). The methoxyethyl group is often incorporated through etherification reactions, where an alcohol reacts with a halogenated intermediate under basic conditions. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

Advances in computational chemistry have also played a crucial role in understanding the properties of 8-bromo-7-(2-methoxyethyl)-1,3-dimethylpurine-2,6-dione. Molecular modeling techniques allow researchers to predict binding interactions with biological targets and optimize drug-like properties such as solubility and bioavailability. These computational approaches complement experimental studies and provide valuable insights into the mechanisms of action of purine derivatives.

Future research directions for this compound include exploring its potential as a lead molecule for drug development. By modifying additional structural features or exploring analogs with different substituents, researchers aim to enhance its therapeutic efficacy and reduce any potential side effects. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

The growing interest in purine derivatives underscores their significance as pharmacological tools. As our understanding of biological systems continues to expand, compounds like 8-bromo-7-(2-methoxyethyl)-1,3-dimethylpurine-2,6-dione will play an increasingly important role in addressing unmet medical needs. The combination of innovative synthetic methodologies and advanced computational techniques will further drive progress in this field.